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Compound of Interest

Compound Name: 4-Amino-1-benzylpiperidine

Cat. No.: B041602 Get Quote

An In-depth Technical Guide on the Core Physical and Chemical Properties of 4-Amino-1-
benzylpiperidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-Amino-1-benzylpiperidine (CAS No: 50541-93-0), a pivotal intermediate in the

synthesis of various pharmaceutical agents. This document details its structural characteristics,

physicochemical parameters, spectral data, and key chemical transformations, offering

valuable insights for professionals in medicinal chemistry and drug development.

Core Physical and Chemical Properties
4-Amino-1-benzylpiperidine is a substituted piperidine derivative that typically appears as a

colorless to light yellow liquid or, depending on purity, a white to off-white solid.[1][2] It

possesses a characteristic amine-like, fishy odor.[1] Its stability is maintained at room

temperature in closed containers under normal storage conditions, though it is sensitive to air

and absorbs carbon dioxide, necessitating storage under an inert atmosphere like nitrogen.[1]

[3][4]

Quantitative Data Summary
The following table summarizes the key quantitative physicochemical properties of 4-Amino-1-
benzylpiperidine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b041602?utm_src=pdf-interest
https://www.benchchem.com/product/b041602?utm_src=pdf-body
https://www.benchchem.com/product/b041602?utm_src=pdf-body
https://www.benchchem.com/product/b041602?utm_src=pdf-body
https://www.benchchem.com/product/b041602?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/4-amino-1-benzylpiperidine-dic24051.html
https://www.chemimpex.com/products/43493
https://www.guidechem.com/encyclopedia/4-amino-1-benzylpiperidine-dic24051.html
https://www.guidechem.com/encyclopedia/4-amino-1-benzylpiperidine-dic24051.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1100925_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1100925.htm
https://www.benchchem.com/product/b041602?utm_src=pdf-body
https://www.benchchem.com/product/b041602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₂H₁₈N₂ [3][5]

Molecular Weight 190.29 g/mol [2][5]

Melting Point 90-93 °C, 121-122 °C [3][6]

Boiling Point
152 °C at 9.7 mmHg, 308.7 °C

(Predicted)
[3][6]

Density
0.933 g/mL at 25 °C, 1.068

g/cm³ (Predicted)
[3][6]

Refractive Index (n20/D) 1.541 - 1.543 [5][7]

Flash Point >110 °C (>230 °F) [3][7]

pKa 10.15 ± 0.20 (Predicted) [1]

Water Solubility Immiscible; 10 g/L [1][3]

Vapor Pressure 0.000794 mmHg at 25 °C [5][6]

Solubility Profile
4-Amino-1-benzylpiperidine exhibits limited solubility in water but is soluble in many organic

solvents.[1] Its solubility is moderate in polar organic solvents such as ethanol, methanol, and

dichloromethane, and it is also soluble in ether.[1][7][8] The limited aqueous solubility can be

increased if the compound is protonated to form a salt.[1]

Spectral Data
Spectroscopic data is crucial for the structural confirmation and purity assessment of 4-Amino-
1-benzylpiperidine.

¹H NMR Spectroscopy: Proton NMR spectra are available for this compound, providing

information on the hydrogen environments within the molecule.[9][10]

¹³C NMR Spectroscopy: Carbon NMR data is also available, which helps in confirming the

carbon skeleton of the molecule.[11]
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Infrared (IR) Spectroscopy: IR spectra show characteristic peaks corresponding to the

functional groups present in the molecule.[5][10][12]

Mass Spectrometry (MS): Mass spectral data is used to determine the molecular weight and

fragmentation pattern of the compound.[5][10]

Experimental Protocols
Synthesis via Reductive Amination
A common and efficient method for synthesizing 4-Amino-1-benzylpiperidine is through the

reductive amination of 1-benzyl-4-piperidone.[1]

Methodology:

Reaction Setup: In a suitable reaction vessel, 1-benzyl-4-piperidone is dissolved in an

anhydrous solvent such as methanol or tetrahydrofuran.[1]

Amine Source: Ammonia or ammonium acetate is added to the solution to serve as the

amine source.[1]

Reduction: A reducing agent, such as sodium cyanoborohydride, is carefully added to the

mixture. Alternatively, catalytic hydrogenation under mild pressure can be employed.[1]

Reaction Conditions: The reaction is typically stirred at room temperature or with gentle

heating to ensure completion.[1]

Work-up and Purification: Upon completion, the reaction is quenched, and the product is

extracted using an appropriate organic solvent. The crude product is then purified.

Purification
Purification is essential to obtain high-purity 4-Amino-1-benzylpiperidine for research and

development.

Methodology:

Distillation: The compound can be purified by distillation in vacuo (under reduced pressure).

[3][4] This method is effective for separating it from non-volatile impurities.
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Recrystallization (for salt forms): The dihydrochloride salt of the compound can be purified by

recrystallization from solvents like methanol/ethyl acetate or ethanol.[3][4]

Chemical Reactivity and Applications
4-Amino-1-benzylpiperidine is a versatile chemical intermediate primarily utilized as a

building block in the pharmaceutical industry.[1][2] Its reactivity is centered around the primary

amino group on the piperidine ring.

It serves as a key precursor in the synthesis of:

Central Nervous System (CNS) Active Drugs: It is a foundational component for molecules

targeting neurotransmitter receptors, such as dopamine and sigma receptors.[1]

Analgesics and Antidepressants: The compound is invaluable in the development of

analgesics and psychoactive agents, where it helps enhance therapeutic efficacy.[2]

Specific Pharmaceutical Intermediates: It is used to prepare compounds like butyl 4-amino-

1-piperidineacetate and various 5-alkylimino-1,2,4-thiadiazolidine-3-ones.[3][4]

Glycyrrhetinic Acid Derivatives: It has also been used in the synthesis of derivatives of

glycyrrhetinic acid.[3][4]

The N-benzyl group serves as a protecting group for the piperidine nitrogen, allowing for

selective reactions at the 4-amino position.

Visualized Workflows and Relationships
To better illustrate the processes and applications involving 4-Amino-1-benzylpiperidine, the

following diagrams are provided.
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Synthesis Workflow
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Caption: Synthetic pathway for 4-Amino-1-benzylpiperidine.

Role as a Pharmaceutical Intermediate
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Click to download full resolution via product page

Caption: Key applications of 4-Amino-1-benzylpiperidine.

Safety and Handling
4-Amino-1-benzylpiperidine is classified as an irritant. It can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[10][13] It is harmful if swallowed or in contact

with skin.[7] Therefore, appropriate personal protective equipment (PPE), including gloves and

eye protection, should be worn during handling.[6] Work should be conducted in a well-

ventilated area. Store the compound in a cool, dry, dark place under an inert atmosphere.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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